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Compound of Interest

Compound Name: 5-Bromo-2-chloropyridine

Cat. No.: B1630664 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-chloropyridine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-chloropyridine.

Adherence to these protocols is essential for ensuring laboratory safety and regulatory

compliance.

Chemical Identifier:

Name: 5-Bromo-2-chloropyridine

CAS Number: 53939-30-3

Molecular Formula: C₅H₃BrClN

Hazard Identification and Classification
5-Bromo-2-chloropyridine is classified as a hazardous substance. The primary hazards are

summarized in the table below.
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Hazard Classification GHS Hazard Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1][2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3]

Prevents skin contact, which

can cause irritation.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[2]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2][3] If dust is

generated, a NIOSH-approved

N95 dust mask or higher is

necessary.

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Protocol
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This section outlines the procedural workflow for the safe handling of 5-Bromo-2-
chloropyridine from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[3]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]

Designate a specific area for handling the compound to contain potential spills.

2. Donning Personal Protective Equipment:

Before handling, put on all required PPE as specified in the table above.

3. Handling the Compound:

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

control dust and vapors.

Avoid creating dust.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.[1]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store locked up.[1]

Spill Management Protocol
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In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and

environmental contamination.

Small Spills:

Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

[1]

Place the spilled material into a sealed, labeled container for disposal.[2]

Clean the spill area with an appropriate solvent, followed by soap and water.[2]

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Disposal Plan
Proper disposal of 5-Bromo-2-chloropyridine and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 5-Bromo-2-chloropyridine in a designated, compatible, and

sealable container.[2]

This includes contaminated lab supplies such as gloves, weighing paper, and pipette tips.

Waste Segregation:

If dissolved in a solvent, dispose of it in a designated halogenated organic solvent waste

container.[2] Do not mix with non-halogenated solvents.[2]
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Container Labeling:

Clearly label the waste container with the full chemical name, "5-Bromo-2-
chloropyridine," and the approximate quantity.

Include the principal investigator's name and contact information.[2]

Final Disposal:

The final disposal of 5-Bromo-2-chloropyridine must be handled by a licensed

hazardous waste disposal company.[2]

The recommended method of disposal for halogenated organic compounds is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[2]

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation

persists.

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Workflow Stages

Preparation & Engineering Controls
- Verify fume hood, eyewash, and shower

- Designate handling area

Don Personal Protective Equipment (PPE)
- Goggles/Face shield

- Nitrile gloves
- Lab coat

Proceed once ready

Handling Operations
- Weigh and transfer in fume hood

- Avoid dust generation
- Keep container closed

Ready for handling

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container
- Away from incompatibles

After use

Spill Management
- Evacuate (large spill)

- Use spill kit (small spill)
- Decontaminate area

If spill occurs

Waste Disposal
- Collect in labeled, sealed container

- Segregate halogenated waste
- Professional disposal service

Generate waste

Collect spill waste

Preparation

Operation

Contingency

Post-Operation

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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